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Compound of Interest

Compound Name: 2-Chlorobut-2-enoic acid

CAS No.: 53993-41-2

Cat. No.: B7902176

Get Quote

PART 1: Executive Summary & Nomenclature
Clarification
In chemical informatics and drug development, structural and numerical precision is non-

negotiable. It is critical to address a common database discrepancy often encountered by

researchers: CAS Registry Number 600-11-3 is frequently misattributed in informal safety

queries. Authoritative chemical databases confirm that CAS 600-11-3 strictly corresponds to

the aliphatic halide 2,3-dichloropentane[1],[2].

The actual target of this technical guide—2-chlorobut-2-enoic acid (synonymous with 2-

chlorocrotonic acid)—is registered under CAS 600-13-5[1],. This whitepaper provides an in-

depth toxicological profile, self-validating handling protocols, and mechanistic safety data for 2-
chlorobut-2-enoic acid, a highly reactive alpha-chloro-

-unsaturated carboxylic acid utilized extensively as a building block in organic synthesis and
pharmaceutical manufacturing[3].
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PART 2: Physicochemical Profiling & Mechanistic
Toxicology
To handle a chemical safely, one must understand the causality behind its reactivity. 2-
Chlorobut-2-enoic acid is not merely a corrosive acid; it is a bifunctional electrophile.

Data Presentation: Physicochemical & Hazard Summary
Property / Hazard Data / GHS Classification Mechanistic Implication

Chemical Formula C4H5ClO2
Halogenated unsaturated

organic acid.

Molecular Weight 120.53 g/mol

Low molecular weight

facilitates rapid tissue

penetration.

Storage Conditions 2-8°C, Inert Atmosphere,[3]

Prevents oxidative degradation

and spontaneous

polymerization.

GHS Hazard: H314
Severe skin burns and eye

damage[4]

Driven by hydronium ion

release and cellular protein

denaturation.

GHS Hazard: H335 May cause respiratory irritation

High vapor pressure of the

acidic proton causes mucosal

damage.

Mechanistic Insight (Expertise & Experience)
The severe toxicity of 2-chlorobut-2-enoic acid is driven by two distinct chemical pathways.

First, the dissociation of the carboxylic acid protonates cellular water, leading to rapid acid

hydrolysis of lipid bilayers. Second, the alpha-chloro-

-unsaturated system acts as a potent Michael acceptor. It undergoes nucleophilic attack by
cellular thiols (e.g., cysteine residues) and amines (e.g., lysine residues), leading to irreversible
covalent modification of proteins. This dual-threat mechanism (acidic burn + electrophilic
alkylation) makes it significantly more hazardous than simple aliphatic acids, resulting in severe
tissue necrosis[4].
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Fig 1: Mechanistic pathway of 2-chlorobut-2-enoic acid-induced tissue damage.
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PART 3: Self-Validating Experimental Protocols
Trustworthiness in laboratory safety relies on protocols that inherently verify their own success.

The following methodologies are designed for researchers handling 2-chlorobut-2-enoic acid.

Protocol A: Bench-Scale Handling & Transfer
Objective: Safely transfer the compound while maintaining its integrity and protecting the

operator.

Environmental Verification: Ensure the fume hood face velocity is between 80–120 fpm. Do

not proceed if the airflow monitor alarm is active.

PPE Selection: Don a lab coat, chemical splash goggles, and heavy-duty neoprene gloves.

Causality: Standard nitrile gloves offer insufficient breakthrough times for halogenated

organics; neoprene provides superior resistance to chlorinated compounds.

Atmospheric Control: Retrieve the reagent from 2-8°C storage. Flush a receiving Schlenk

flask with Argon for 5 minutes.

Causality: The inert atmosphere prevents atmospheric moisture from initiating hydrolysis

or degradation of the compound.

Transfer: Use a positive-displacement pipette or a flame-dried spatula to transfer the

required mass.

Validation: Seal the primary container, purge the headspace with Argon, and return

immediately to 2-8°C storage to maintain 95%+ purity[3].

Protocol B: Chemical Spill Neutralization Workflow
Objective: Neutralize and contain a localized spill without generating toxic byproducts or

thermal runaway.

Evacuate & Isolate: Immediately clear personnel from the vicinity and maximize fume hood

exhaust.
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Containment: Surround the spill with an inert absorbent such as diatomaceous earth or dry

sand.

Causality: Prevents the spread of the corrosive liquid and limits vapor emission.

Neutralization: Slowly broadcast solid Sodium Bicarbonate (NaHCO₃) over the spill.

Causality: A weak base is chosen over strong bases (like NaOH) to prevent a violent

exothermic reaction that could vaporize the acid.

Self-Validation (Critical Step): Wait for effervescence (CO₂ gas evolution) to cease. Apply a

few drops of water and test the slurry with pH paper. The protocol is only complete when the

pH reads between 6.5 and 7.5.

Disposal: Scoop the neutralized slurry into a chemically compatible hazardous waste

container, label as "Halogenated Organic Waste," and submit for institutional disposal.
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Fig 2: Step-by-step emergency response workflow for 2-chlorobut-2-enoic acid spills.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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